![molecular formula C6H4FNaO2S B1343309 Sodium 3-fluorobenzenesulfinate CAS No. 935447-39-5](/img/structure/B1343309.png)
Sodium 3-fluorobenzenesulfinate
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Overview
Description
Sodium 3-fluorobenzenesulfinate, also known as sodium 3-fluorophenylsulfinate, is an organic compound with the chemical formula C6H4FNaO2S. It has a molecular weight of 182.15 g/mol .
Synthesis Analysis
The synthesis of Sodium 3-fluorobenzenesulfinate involves a reaction with sodium carbonate and sodium sulfite in water at 50°C for 2 hours . The reaction mixture is then evaporated to dryness and re-dissolved in ethanol . The suspension is stirred at room temperature for 20 minutes, filtered, and the filtrate is evaporated to afford Sodium 3-fluorobenzenesulfinate as a white solid .Molecular Structure Analysis
The molecular formula of Sodium 3-fluorobenzenesulfinate is C6H4FNaO2S . The average mass is 182.148 Da and the monoisotopic mass is 181.981369 Da .Physical And Chemical Properties Analysis
Sodium 3-fluorobenzenesulfinate is a white solid . It has a molecular weight of 182.15 g/mol .Scientific Research Applications
Synthesis of Polymeric Materials
Sodium 3-fluorobenzenesulfinate and its derivatives are pivotal in the synthesis of specialized polymers. For instance, sodium sulfonate-functionalized poly(ether ether ketone)s, derived from sodium 5,5'-carbonylbis(2-fluorobenzenesulfonate), exhibit amorphous properties and enhanced thermal stability as a function of sodium sulfonate group content. These materials have potential applications in areas requiring high thermal stability and specific solubility characteristics (Wang, Chen, & Xu, 1998). Similarly, high-content sodium sulfonate group polymers have been synthesized for use as gas dehumidification membranes, demonstrating the versatility of sodium 3-fluorobenzenesulfinate derivatives in creating materials with specific functional properties (Liu, Wang, & Chen, 2001).
Catalysis and Oxidation Reactions
The compound has been utilized in catalytic processes, such as the oxidation of fluoroalkyl-substituted methanol derivatives. The use of sodium 2-iodobenzenesulfonate as a catalyst in conjunction with Oxone® showcases the efficiency of sodium 3-fluorobenzenesulfinate derivatives in facilitating oxidation reactions under milder conditions compared to traditional methods (Tanaka, Ishihara, & Konno, 2012).
Environmental Applications
In environmental science, derivatives of sodium 3-fluorobenzenesulfinate have been investigated for the degradation of novel fluorosurfactants like OBS (Sodium p-Perfluorous Nonenoxybenzenesulfonate), an alternative to perfluorooctanesulfonic acid (PFOS). Studies on OBS degradation under UV/persulfate and UV/sulfite conditions have revealed significant insights into the degradation pathways and the formation of fluorinated intermediates, which is crucial for understanding and treating PFAS contamination (Liu et al., 2022).
Adsorption and Removal Techniques
Research on sodium dodecylbenzenesulfonate, a related compound, has led to the development of surface-functionalized mesoporous silica nanoparticles. These nanoparticles are designed for the efficient removal of contaminants, showcasing the broader applicability of sulfonate salts in environmental cleanup efforts. The tailored adsorbents exhibit high efficacy in removing specific pollutants, demonstrating the potential for similar strategies using sodium 3-fluorobenzenesulfinate derivatives (Kim et al., 2019).
Safety and Hazards
properties
IUPAC Name |
sodium;3-fluorobenzenesulfinate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5FO2S.Na/c7-5-2-1-3-6(4-5)10(8)9;/h1-4H,(H,8,9);/q;+1/p-1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMBZZYQYBHPSST-UHFFFAOYSA-M |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)[O-])F.[Na+] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4FNaO2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.15 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Sodium 3-fluorobenzenesulfinate | |
CAS RN |
935447-39-5 |
Source
|
Record name | sodium 3-fluorobenzene-1-sulfinate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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